Cas no 67962-25-8 (4-(2-Hydroxy-2-phenylethyl)benzonitrile)

• Product Name: 4-(2-Hydroxy-2-phenylethyl)benzonitrile
• CAS No: 67962-25-8
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 1094123
• PubChem ID: 12433621
• Update Time: 2025-04-23

4-(2-Hydroxy-2-phenylethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-2-phenylethyl)benzonitrile
• 67962-25-8

• Inchi： 1S/C15H13NO/c16-11-13-8-6-12(7-9-13)10-15(17)14-4-2-1-3-5-14/h1-9,15,17H,10H2
• InChI Key： DWCFOSMLLJNOML-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4-(2-Hydroxy-2-phenylethyl)benzonitrile

4-(2-Hydroxy-2-phenylethyl)benzonitrile: A Comprehensive Overview

4-(2-Hydroxy-2-phenylethyl)benzonitrile, also known by its CAS number 67962-25-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzonitrile group attached to a hydroxyl-substituted phenethyl group, creating a structure that exhibits interesting chemical properties and reactivity.

The synthesis of 4-(2-Hydroxy-2-phenylethyl)benzonitrile involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. The compound's structure allows for various functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic substitution and other transformations has been extensively studied, providing insights into its versatility in chemical reactions.

In terms of applications, 4-(2-Hydroxy-2-phenylethyl)benzonitrile has shown promise in the pharmaceutical industry. Its structural features make it a potential candidate for drug design, particularly in the development of agents targeting specific biological pathways. Recent studies have explored its role as a scaffold for creating bioactive compounds, with promising results in preliminary biological assays. Additionally, the compound's stability under various conditions makes it suitable for use in materials science, where it can serve as a building block for advanced polymers or coatings.

The physical and chemical properties of 4-(2-Hydroxy-2-phenylethyl)benzonitrile have been thoroughly investigated. Its solubility profile, melting point, and reactivity under different conditions are well-documented, providing essential data for its safe handling and application in industrial settings. The compound's ability to form hydrogen bonds due to the hydroxyl group contributes to its unique solubility characteristics, which are critical for its use in various chemical processes.

Recent research has also focused on the environmental impact of 4-(2-Hydroxy-2-phenylethyl)benzonitrile. Studies have evaluated its biodegradability and toxicity, ensuring that its use aligns with sustainability goals. These findings underscore the importance of responsible chemical management and highlight the need for further research into eco-friendly synthesis methods.

In conclusion, 4-(2-Hydroxy-2-phenylethyl)benzonitrile, with its CAS number 67962-25-8, stands as a testament to the advancements in organic chemistry. Its versatile structure, coupled with recent research findings, positions it as a key player in both academic and industrial applications. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to various scientific domains.